B1575461 DNA repair protein RAD50 (1281-1289)

DNA repair protein RAD50 (1281-1289)

Cat. No. B1575461
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

DNA repair protein RAD50

Scientific Research Applications

DNA Damage Repair and Cancer Susceptibility

RAD50 is part of a highly conserved complex crucial in recognizing, signaling, and repairing DNA double-strand breaks. Studies have explored the role of RAD50 in familial breast cancer predisposition. A truncating mutation in the RAD50 gene, 687delT, was identified in Finnish breast cancer families. However, the contribution of RAD50 mutations to familial breast cancer is minimal, suggesting only a minor role in predisposing to familial breast cancer in the UK and Finland (Tommiska et al., 2006). Furthermore, RAD50 germline mutations are associated with unfavorable survival in BRCA1/2-negative breast cancer patients, indicating that while these mutations do not increase breast cancer risk, they are linked to poor survival outcomes (Fan et al., 2018).

Prognostic Implications in Prostate Cancer

Rad50 expression levels have prognostic implications in prostate cancer. Elevated Rad50 expression in prostate cancer tissues is significantly associated with unfavorable disease-free survival and overall survival. Rad50 may act as an oncoprotein and guide molecular diagnosis and individual therapeutic strategies for progressive prostate cancer patients (Xu et al., 2019).

Role in DNA Repair Efficiency and Cell Cycle Control

ATM protein-dependent phosphorylation of Rad50 plays a crucial role in regulating DNA repair and cell cycle control. Phosphorylation of Rad50 is essential for specific ATM-dependent downstream signaling for DNA repair and cell cycle checkpoint control, maintaining genome integrity (Gatei et al., 2011).

Prognostic Biomarker in Rectal Cancer

Low RAD50 expression in postoperative samples of rectal cancer patients is associated with worse disease-free survival and overall survival, particularly in early-stage/low-grade tumors. This suggests the potential of RAD50 expression as a prognostic biomarker for long-term survival and assessment in early-stage and low-grade rectal cancer (Ho et al., 2017).

properties

sequence

EYVEKFYRI

source

Homo sapiens (human)

storage

Common storage 2-8℃, long time storage -20℃.

synonym

DNA repair protein RAD50 (1281-1289)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.